Cas no 88229-84-9 (1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-5,5',5''-trimethyl-)

1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-5,5',5''-trimethyl- structure
88229-84-9 structure
Product Name:1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-5,5',5''-trimethyl-
CAS No:88229-84-9
MF:C21H17F3
MW:326.354896306992
CID:640472
PubChem ID:13230580
Update Time:2025-04-19

1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-5,5',5''-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-5,5',5''-trimethyl-
    • 2-fluoro-1,3-bis(2-fluoro-5-methylphenyl)-5-methylbenzene
    • 1~2~,2~2~,3~2~-Trifluoro-1~5~,2~5~,3~5~-trimethyl-1~1~,2~1~:2~3~,3~1~-terphenyl
    • DTXSID00530458
    • 88229-84-9
    • Inchi: 1S/C21H17F3/c1-12-4-6-19(22)15(8-12)17-10-14(3)11-18(21(17)24)16-9-13(2)5-7-20(16)23/h4-11H,1-3H3
    • InChI Key: IUXLWVQJTIQDFN-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(C)=CC=1C1C(=CC=C(C)C=1)F)C1C(=CC=C(C)C=1)F

Computed Properties

  • Exact Mass: 326.12823503g/mol
  • Monoisotopic Mass: 326.12823503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų
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